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Compound of Interest

Compound Name:
Fmoc-alpha-methyl-D-aspartic

acid

CAS No.: 1283766-23-3

Cat. No.: B1398426

Get Quote

Executive Summary & Chemical Profile
Fmoc-α-methyl-D-aspartic acid is a specialized, sterically hindered amino acid derivative used

primarily in solid-phase peptide synthesis (SPPS) to introduce conformational rigidity and

proteolytic resistance into peptide backbones.[1] While the pure substance typically presents

low acute toxicity, its disposal is almost invariably linked to hazardous solvent systems (DMF,

DCM) and reactive reagents (Piperidine, TFA).

Effective disposal requires a dual approach: managing the solid reagent itself and, more

critically, segregating the complex liquid waste streams generated during its use.[2][3]
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Property Specification

Chemical Name
N-alpha-(9-Fluorenylmethoxycarbonyl)-alpha-

methyl-D-aspartic acid

CAS Number
1231709-26-4 (varies by side-chain protection,

e.g., OtBu)

Physical State White to off-white powder

GHS Classification
Not Classified as hazardous by OSHA/GHS

standards (pure form).[1][4][5]

Handling Risks
Potential respiratory/skin irritant (Standard

Precaution).[6]

RCRA Status
Not P-listed or U-listed.[1] Regulated as

"Characteristic Waste" if contaminated.

Pre-Disposal Safety Protocols
Before initiating any disposal procedure, the waste must be characterized to prevent

dangerous incompatibility reactions.[3]

Critical Segregation Rules (The "Never-Mix" List)
Acid vs. Base: NEVER mix TFA cleavage cocktails (Acidic) with Fmoc-removal solutions

(Basic/Piperidine). This generates massive heat and toxic fumes.[2]

Halogenated vs. Non-Halogenated: Keep Dichloromethane (DCM) waste separate from

Dimethylformamide (DMF) waste to minimize incineration costs and prevent regulatory fines.

Sharps vs. Solids: Contaminated needles/syringes must go to Sharps containers, not

general solid chemical waste.

Personal Protective Equipment (PPE)[1][2]
Respiratory: N95 particulate respirator (for solid dust) or Fume Hood (for liquids).

Skin: Nitrile gloves (double-gloving recommended for TFA/DCM handling).[1]
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Eyes: Chemical splash goggles (standard safety glasses are insufficient for liquid waste

pouring).

Step-by-Step Disposal Procedures
Scenario A: Disposal of Pure Solid Reagent
Applicable to: Expired shelf-life chemicals, spilled powder, or contaminated solids.

Containment: Transfer the solid powder into a wide-mouth high-density polyethylene (HDPE)

jar.

Note: Do not use glass for final disposal if the solid is to be compacted.

Labeling: Affix a hazardous waste label. Even if "Non-Hazardous" by GHS, label as "Non-

Regulated Organic Solid" to ensure incineration rather than landfill.

Required Fields: Chemical Name (No abbreviations), Weight, "Solid Debris/Reagent".

Debris Management: Weigh boats, contaminated gloves, and paper towels used to wipe

spills should be bagged in clear, heavy-duty polyethylene bags (minimum 4 mil thickness)

and tagged as "Solid Chemical Waste (Trace Contamination)."

Scenario B: Disposal of SPPS Reaction Mixtures
Applicable to: The liquid waste generated when using Fmoc-α-methyl-D-Asp in peptide

synthesis.[1]

The usage of this chemical generates three distinct liquid streams.[7] Follow this segregation

logic:

Stream 1: Fmoc Removal Waste (Basic)
Composition: 20% Piperidine in DMF + Dibenzofulvene-piperidine adduct.[1]

Hazard: Corrosive (Base), Flammable (Solvent), Toxic.

Protocol:
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Collect in a container marked "Basic Organic Waste".

Ensure the container is rated for amines (HDPE is preferred over certain fluoropolymers).

Do not acidify this waste stream.

Stream 2: Cleavage Cocktail Waste (Acidic)[2]
Composition: 95% Trifluoroacetic Acid (TFA) + Scavengers (TIS, Water, Phenol) + Peptide

residues.

Hazard: Highly Corrosive (Acid), Toxic.

Protocol:

Collect in a dedicated glass or HDPE container marked "Acidic Organic Waste".

Crucial: Leave 10% headspace. TFA degrades and can off-gas; use a vented cap if

available.[1]

Store in a separate secondary containment tray from Stream 1.

Stream 3: Washing Solvents
Composition: DMF, DCM, Methanol.[7]

Protocol:

Halogenated Carboy: Pour DCM washes here.[2]

Non-Halogenated Carboy: Pour DMF/Methanol washes here.

Visualizing the Disposal Workflow
The following diagram illustrates the decision logic for segregating Fmoc-α-methyl-D-aspartic

acid waste streams to ensure safety and compliance.
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Caption: Logical flow for segregating solid reagent waste from reactive liquid process streams

to prevent incompatibility incidents.

Regulatory Compliance & Documentation
Labeling Requirements (RCRA/EPA)
Regardless of the specific "Non-Hazardous" status of the pure solid, laboratory best practices

dictate treating it as chemical waste.
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US EPA: If mixed with solvents (e.g., spent HPLC mobile phase), it becomes a characteristic

hazardous waste (Ignitability D001).

Documentation: Maintain a "Waste Accumulation Log" near the satellite accumulation area.

Record the start date; waste must typically be moved to the central facility within 90 days (for

Large Quantity Generators).

Spill Response
In the event of a solid spill:

Isolate: Mark the area.

Sweep: Use a dustpan and brush (avoid creating dust clouds).

Wash: Clean the surface with water and soap; collect the rinsate as Liquid Chemical Waste.

Disposal: Place sweepings and debris into the Solid Chemical Waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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